Cas no 90137-13-6 (2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-methyl-2,4-dioxo-)

• Product Name: 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-methyl-2,4-dioxo-
• CAS No: 90137-13-6
• MF: C₆H₅NO₄S
• MW: 187.173200368881
• CID: 793567
• PubChem ID: 13160930
• Update Time: 2025-04-19

2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-methyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-methyl-2,4-dioxo-
• 3-methyl-2,4-dioxo-1,3-thiazine-6-carboxylic acid
• 3-Methyl-2,4-dioxo-3,4-dihydro-2H-1,3-thiazine-6-carboxylic acid
• DTXSID00523481
• 90137-13-6

• Inchi： 1S/C6H5NO4S/c1-7-4(8)2-3(5(9)10)12-6(7)11/h2H,1H3,(H,9,10)
• InChI Key： QGIYLPKVCXXCIS-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(C=C1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 186.99392881g/mol
• Monoisotopic Mass: 186.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 100Ų